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Compound of Interest

Compound Name: Muscomin

Cat. No.: B1256285 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Muscomin
Muscomin is a naturally occurring chemical compound classified as a homoisoflavanone.[1] It

is structurally identified as 5,8-dihydroxy-3-[(4-hydroxyphenyl)methyl]-6,7-dimethoxy-2,3-

dihydrochromen-4-one, with the molecular formula C18H18O7.[1] This compound has been

detected in various plants, including certain herbs and spices. Chemical databases such as

PubChem and the Human Metabolome Database (HMDB) provide detailed information on its

physical and chemical properties.[1]

Table 1: Chemical and Physical Properties of Muscomin

Property Value Source

Molecular Formula C18H18O7 PubChem[1]

Molecular Weight 346.3 g/mol PubChem[1]

Physical Description Solid HMDB[1]

Melting Point 144.7 °C HMDB[1]

CAS Number 96910-98-4 PubChem[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1256285?utm_src=pdf-interest
https://www.benchchem.com/product/b1256285?utm_src=pdf-body
https://www.benchchem.com/product/b1256285?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Muscomin
https://pubchem.ncbi.nlm.nih.gov/compound/Muscomin
https://pubchem.ncbi.nlm.nih.gov/compound/Muscomin
https://www.benchchem.com/product/b1256285?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Muscomin
https://pubchem.ncbi.nlm.nih.gov/compound/Muscomin
https://pubchem.ncbi.nlm.nih.gov/compound/Muscomin
https://pubchem.ncbi.nlm.nih.gov/compound/Muscomin
https://pubchem.ncbi.nlm.nih.gov/compound/Muscomin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Availability of Research on Pharmacological Activity
A comprehensive review of scientific literature reveals a significant lack of published research

specifically investigating the pharmacological activities of Muscomin. While the compound has

been identified and cataloged, there is no readily available data on its mechanism of action,

specific signaling pathways it may modulate, or its potential therapeutic effects. Consequently,

information regarding experimental protocols, quantitative data from biological assays (e.g.,

IC50, binding affinities), and clinical trial data for Muscomin is not available.

The Human Metabolome Database explicitly states that "Based on a literature review very few

articles have been published on Muscomin." This scarcity of specific research into the

biological functions of Muscomin prevents the creation of an in-depth technical guide as

requested.

Research on the Broader Class of
Homoisoflavonoids
While research on Muscomin itself is absent, the broader class of compounds to which it

belongs, homoisoflavonoids, has garnered some scientific interest. Studies on various

homoisoflavonoids have suggested a range of potential biological activities, including:

Anti-inflammatory effects[2][3][4]

Antimicrobial properties[2][3][4]

Antimutagenic activity[3][4]

Antidiabetic potential[2][3][4]

Cytotoxic and anti-angiogenic effects[2]

For instance, a study on a synthetic homoisoflavanone isomer, SH-11052, demonstrated anti-

angiogenic activity by inhibiting pathways mediated by TNF-α and VEGF.[5] This research on a

related compound suggests that homoisoflavonoids as a chemical class may have therapeutic

potential worth exploring.
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Signaling Pathways of a Related Homoisoflavanone
(SH-11052)
To provide some context within the homoisoflavanone class, the signaling pathway affected by

the synthetic isomer SH-11052 is presented below. It is crucial to note that this pathway has

not been demonstrated for Muscomin and is provided for illustrative purposes only, based on

research into a related compound.

SH-11052 was found to inhibit the proliferation of human retinal microvascular endothelial cells

(HRECs).[5] Its mechanism involves the inhibition of both TNF-α and VEGF-mediated

signaling. Specifically, SH-11052 was shown to decrease TNF-α induced p38 MAPK

phosphorylation and block TNF-α induced IκB-α degradation, which in turn reduces NF-κB

nuclear translocation.[5] It also inhibited VEGF-induced activation of Akt.[5]
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Caption: Inhibition of Angiogenic Pathways by SH-11052.

Conclusion
In summary, while Muscomin is a chemically defined natural product, there is a notable

absence of scientific literature detailing its biological effects, mechanism of action, or any

potential therapeutic applications. The core requirements for an in-depth technical guide,

including quantitative data, detailed experimental protocols, and specific signaling pathways for

Muscomin, cannot be met due to the lack of primary research. Future research may uncover
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the pharmacological properties of Muscomin, but at present, it remains an uncharacterized

compound from a biological perspective. The broader class of homoisoflavonoids, however,

shows promise and may warrant further investigation, potentially including Muscomin as a

subject of future studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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